![molecular formula C18H26N2O3 B6046583 1-butyryl-N-(4-ethoxyphenyl)-4-piperidinecarboxamide](/img/structure/B6046583.png)
1-butyryl-N-(4-ethoxyphenyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-butyryl-N-(4-ethoxyphenyl)-4-piperidinecarboxamide, also known as Bupivacaine, is a local anesthetic drug used in medical procedures that require numbing of a specific area of the body. Bupivacaine is widely used in clinical settings due to its long-lasting effects, low toxicity, and high potency.
Mechanism of Action
1-butyryl-N-(4-ethoxyphenyl)-4-piperidinecarboxamide works by blocking sodium channels in nerve fibers, which prevents the transmission of nerve impulses. This results in the numbing of the area where the drug is applied. This compound is a lipophilic drug, which means it has a high affinity for fatty tissues. This property allows this compound to remain in the tissue for a longer period, resulting in a longer-lasting effect.
Biochemical and Physiological Effects:
This compound has both biochemical and physiological effects on the body. The drug affects the nervous system by blocking sodium channels, which results in the numbing of the area where the drug is applied. This compound also affects the cardiovascular system by causing vasodilation and decreasing blood pressure. The drug can also cause respiratory depression and muscle weakness in high doses.
Advantages and Limitations for Lab Experiments
1-butyryl-N-(4-ethoxyphenyl)-4-piperidinecarboxamide has several advantages for lab experiments. The drug has a long-lasting effect, which allows researchers to study the effects of local anesthetics over an extended period. This compound is also highly potent, which means that small amounts of the drug can produce significant effects. However, this compound also has limitations for lab experiments. The drug can be toxic to cells in high doses, which can affect the accuracy of the results. Additionally, this compound has a narrow therapeutic window, which means that the dose must be carefully controlled to avoid toxicity.
Future Directions
For research on 1-butyryl-N-(4-ethoxyphenyl)-4-piperidinecarboxamide include the development of new formulations, investigation of the effects on different cell types and tissues, and investigation of the use of this compound in combination with other drugs.
Synthesis Methods
1-butyryl-N-(4-ethoxyphenyl)-4-piperidinecarboxamide is synthesized through the reaction of piperidine with 4-ethoxybenzoyl chloride, followed by the reaction of the resulting intermediate with butyryl chloride. The final product is obtained through purification and crystallization processes. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
1-butyryl-N-(4-ethoxyphenyl)-4-piperidinecarboxamide is widely used in scientific research to study the effects of local anesthetics on the nervous system. This compound is used in studies to investigate the mechanism of action of local anesthetics, the effects of local anesthetics on nerve conduction, and the toxicity of local anesthetics on different cell types.
properties
IUPAC Name |
1-butanoyl-N-(4-ethoxyphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-3-5-17(21)20-12-10-14(11-13-20)18(22)19-15-6-8-16(9-7-15)23-4-2/h6-9,14H,3-5,10-13H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWESXGBNYFKYRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.